Cas no 18940-58-4 (1,4-Diisobutyryl-piperazine)

• Product Name: 1,4-Diisobutyryl-piperazine
• CAS No: 18940-58-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 195430
• PubChem ID: 205897
• Update Time: 2025-06-22

1,4-Diisobutyryl-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis(2-methyl-1-oxopropyl)- (9CI)
• 1,4-Diisobutyrylpiperazine
• 2-methyl-1-[4-(2-methylpropanoyl)piperazin-1-yl]propan-1-one
• 1,1'-piperazine-1,4-diylbis(2-methylpropan-1-one)
• BRN 1573351
• Piperazine, 1,4-diisobutyryl-
• 1,4-Bis(2-methyl-1-oxopropyl)piperazine
• DTXSID60172353
• SCHEMBL4546617
• 1,4-Diisobutyryl-piperazine
• AKOS003888256
• RHJOHGKHWICERH-UHFFFAOYSA-N
• 18940-58-4
• Piperazine, 1,4-bis(2-methyl-1-oxopropyl)- (9CI)

• Inchi： 1S/C12H22N2O2/c1-9(2)11(15)13-5-7-14(8-6-13)12(16)10(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： RHJOHGKHWICERH-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1CCN(C(C(C)C)=O)CC1

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Additional information on 1,4-Diisobutyryl-piperazine

Comprehensive Guide to 1,4-Diisobutyryl-piperazine (CAS No. 18940-58-4): Properties, Applications, and Industry Insights

1,4-Diisobutyryl-piperazine (CAS No. 18940-58-4) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural properties. As a derivative of piperazine, this molecule features two isobutyryl groups, which enhance its reactivity and versatility in synthesis. Researchers and manufacturers are increasingly exploring its potential in drug intermediates, polymer catalysts, and specialty materials, aligning with the growing demand for high-performance chemical building blocks.

The compound’s molecular formula, C₁₂H₂₂N₂O₂, underscores its stability and compatibility with diverse reaction conditions. Recent studies highlight its role in optimizing peptide coupling agents and crosslinking agents, addressing key challenges in bioconjugation and material science. With the rise of green chemistry trends, 1,4-Diisobutyryl-piperazine is also being evaluated for its eco-friendly synthesis pathways, reducing waste and energy consumption—a critical focus for industries complying with sustainable development goals (SDGs).

In pharmaceutical applications, CAS 18940-58-4 is investigated for its potential as a prodrug enhancer, improving bioavailability of active ingredients. This aligns with current market demands for next-generation drug delivery systems, a topic frequently searched in academic and industrial databases. Its low toxicity profile further makes it a candidate for cosmetic formulations, where safety and efficacy are paramount.

From an industrial perspective, the compound’s compatibility with high-temperature processes and non-polar solvents makes it valuable for coatings and adhesives. Searches for heat-resistant additives and specialty polymers often intersect with discussions about 1,4-Diisobutyryl-piperazine, reflecting its niche yet expanding relevance. Analytical techniques like HPLC and NMR spectroscopy are typically employed to ensure purity, a key concern for quality-conscious buyers.

Emerging trends in personalized medicine and biomaterials have spurred interest in tailored chemical solutions like 18940-58-4. FAQs in forums often inquire about its shelf life, storage conditions (recommended: dry, cool environments), and scalability—topics this guide addresses to bridge knowledge gaps. Regulatory compliance, particularly with REACH and FDA guidelines, is another critical area, as users seek compounds with documented safety profiles.

In summary, 1,4-Diisobutyryl-piperazine (CAS No. 18940-58-4) represents a convergence of innovation and practicality, meeting needs across R&D and industrial sectors. Its alignment with sustainability, drug development, and advanced material science ensures its continued relevance in a competitive market. For researchers and procurement specialists, understanding its properties and applications is essential to leveraging its full potential.